![molecular formula C21H25ClN2O6 B3000484 1-(9H-carbazol-9-yl)-3-(pyrrolidin-1-yl)propan-2-yl acetate perchlorate CAS No. 1217036-24-2](/img/structure/B3000484.png)
1-(9H-carbazol-9-yl)-3-(pyrrolidin-1-yl)propan-2-yl acetate perchlorate
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Description
1-(9H-carbazol-9-yl)-3-(pyrrolidin-1-yl)propan-2-yl acetate perchlorate is a useful research compound. Its molecular formula is C21H25ClN2O6 and its molecular weight is 436.89. The purity is usually 95%.
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Scientific Research Applications
Access to Polycyclic Carbazoles
Research demonstrates the synthesis of benzodiazocinocarbazoles and pyrrolidin-2-ones from 2-(9H-carbazol-1-yl)anilines, highlighting the potential for generating complex carbazole derivatives, which might include compounds like 1-(9H-carbazol-9-yl)-3-(pyrrolidin-1-yl)propan-2-yl acetate perchlorate (Noland et al., 2020).
Synthesis Techniques in Carbazole Chemistry
A palladium(II)-catalyzed synthesis method for 9-(pyridin-2-yl)-9H-carbazoles is notable for its efficiency and functional group tolerance, suggesting advancements in carbazole chemistry that could be relevant to the synthesis of compounds like the one (Chu et al., 2011).
Antimicrobial Potential of Carbazole Derivatives
Research on 9H-carbazole derivatives indicates their potential as antimicrobial agents, which could extend to derivatives like this compound (Salih et al., 2016).
Development of Organic Light-Emitting Diodes (OLEDs)
Carbazole derivatives are being explored in the field of organic electronics, particularly in the development of phosphorescent organic light-emitting diodes (PHOLEDs), suggesting applications for carbazole-based compounds in advanced display technologies (Park et al., 2013).
Electropolymerization and Electrochemical Applications
Carbazole derivatives have been studied for their electropolymerization properties and their potential use in creating electrochemically active films, which could be relevant for compounds like this compound in various electrochemical applications (Ates et al., 2012).
Neuroprotective Research
Carbazole derivatives have been investigated for their potential neuroprotective properties, offering insights into the potential use of similar compounds in treating neurological disorders (Sokolov et al., 2016).
Properties
IUPAC Name |
(1-carbazol-9-yl-3-pyrrolidin-1-ylpropan-2-yl) acetate;perchloric acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2.ClHO4/c1-16(24)25-17(14-22-12-6-7-13-22)15-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23;2-1(3,4)5/h2-5,8-11,17H,6-7,12-15H2,1H3;(H,2,3,4,5) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KURHYRDEGHWNKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(CN1CCCC1)CN2C3=CC=CC=C3C4=CC=CC=C42.OCl(=O)(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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